2-[4-({4-[4-Methyl-3-(piperidin-1-ylsulfonyl)phenyl]phthalazin-1-yl}amino)phenoxy]acetamide 2-[4-({4-[4-Methyl-3-(piperidin-1-ylsulfonyl)phenyl]phthalazin-1-yl}amino)phenoxy]acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC9056437
InChI: InChI=1S/C28H29N5O4S/c1-19-9-10-20(17-25(19)38(35,36)33-15-5-2-6-16-33)27-23-7-3-4-8-24(23)28(32-31-27)30-21-11-13-22(14-12-21)37-18-26(29)34/h3-4,7-14,17H,2,5-6,15-16,18H2,1H3,(H2,29,34)(H,30,32)
SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=C(C=C4)OCC(=O)N)S(=O)(=O)N5CCCCC5
Molecular Formula: C28H29N5O4S
Molecular Weight: 531.6 g/mol

2-[4-({4-[4-Methyl-3-(piperidin-1-ylsulfonyl)phenyl]phthalazin-1-yl}amino)phenoxy]acetamide

CAS No.:

Cat. No.: VC9056437

Molecular Formula: C28H29N5O4S

Molecular Weight: 531.6 g/mol

* For research use only. Not for human or veterinary use.

2-[4-({4-[4-Methyl-3-(piperidin-1-ylsulfonyl)phenyl]phthalazin-1-yl}amino)phenoxy]acetamide -

Specification

Molecular Formula C28H29N5O4S
Molecular Weight 531.6 g/mol
IUPAC Name 2-[4-[[4-(4-methyl-3-piperidin-1-ylsulfonylphenyl)phthalazin-1-yl]amino]phenoxy]acetamide
Standard InChI InChI=1S/C28H29N5O4S/c1-19-9-10-20(17-25(19)38(35,36)33-15-5-2-6-16-33)27-23-7-3-4-8-24(23)28(32-31-27)30-21-11-13-22(14-12-21)37-18-26(29)34/h3-4,7-14,17H,2,5-6,15-16,18H2,1H3,(H2,29,34)(H,30,32)
Standard InChI Key RSAOLISJYPEONY-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=C(C=C4)OCC(=O)N)S(=O)(=O)N5CCCCC5
Canonical SMILES CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=C(C=C4)OCC(=O)N)S(=O)(=O)N5CCCCC5

Introduction

Potential Biological Activity

While specific biological activity data for 2-[4-({4-[4-Methyl-3-(piperidin-1-ylsulfonyl)phenyl]phthalazin-1-yl}amino)phenoxy]acetamide is not available, compounds with similar structural features have shown activity in various therapeutic areas:

  • Anticonvulsant Activity: Compounds with related structures, such as those containing sulfonamide groups, have been studied for their anticonvulsant properties .

  • Anticancer Activity: Sulfonamide derivatives have been explored for their anticancer potential, often targeting specific cellular pathways .

Synthesis and Characterization

The synthesis of such a complex molecule would typically involve a series of reactions, including:

  • Formation of the Phthalazine Ring: This might involve condensation reactions between appropriate precursors.

  • Introduction of the Piperidine Sulfonamide Group: This could involve nucleophilic substitution or coupling reactions.

  • Attachment of the Acetamide Moiety: This step might involve acylation reactions.

Characterization would typically involve spectroscopic methods like NMR, IR, and mass spectrometry to confirm the structure and purity of the compound.

Data Table: Hypothetical Synthesis Steps

StepReaction TypeReagentsConditions
1CondensationPrecursors for phthalazine ringHigh temperature, solvent
2Nucleophilic SubstitutionPiperidine sulfonamide precursorBase, solvent
3AcylationAcetamide precursorCatalyst, solvent

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator